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Compound of Interest

Compound Name: LY 344864 hydrochloride

Cat. No.: B565975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of LY 344864 hydrochloride in dimethyl sulfoxide (DMSO). LY 344864
hydrochloride is a potent and selective 5-HT1F receptor agonist, a valuable tool in

neuroscience research, particularly in studies related to migraine, pain, and neurodegenerative

diseases.[1][2][3]

Chemical and Physical Properties
A summary of the key quantitative data for LY 344864 hydrochloride is presented in the table

below for easy reference.
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Property Value Reference(s)

Molecular Weight 387.88 g/mol

Formula C₂₁H₂₂FN₃O · HCl

Appearance Solid

Purity ≥98%

Solubility in DMSO Up to 100 mM

Solubility in Water Up to 50 mM

Storage Temperature 2-8°C or +4°C

Mechanism of Action: 5-HT1F Receptor Agonism
LY 344864 is a selective agonist for the 5-HT1F serotonin receptor with a high affinity (Ki of 6

nM).[1][4] It demonstrates significantly lower affinity for other serotonin receptor subtypes,

making it a selective tool for studying 5-HT1F-mediated signaling pathways. The activation of

the 5-HT1F receptor is implicated in the inhibition of neurogenic dural inflammation, a key

process in migraine pathophysiology.[2] Additionally, research suggests a role for 5-HT1F

receptor agonism in promoting mitochondrial biogenesis, with potential therapeutic implications

for conditions like Parkinson's disease.[1]
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Signaling pathway of LY 344864 hydrochloride.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LY 344864 hydrochloride
in DMSO. This concentration is a common starting point for further dilutions to working
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concentrations for in vitro and in vivo experiments.

Materials:

LY 344864 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle LY
344864 hydrochloride powder and DMSO in a well-ventilated area or a chemical fume

hood.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of LY
344864 hydrochloride using its molecular weight (387.88 g/mol ).

For 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 387.88 g/mol x 1000 mg/g = 3.8788 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.88 mg of LY 344864 hydrochloride powder into the

tared tube. Record the exact weight.
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Addition of DMSO:

Based on the actual mass weighed, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (µL) = (Mass (mg) / 387.88 g/mol ) / (10 mmol/L) x 1,000,000 µL/L

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the powder.

Dissolution:

Cap the tube securely.

Vortex the solution for 1-2 minutes until the powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particles. Gentle warming in a 37°C

water bath can aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. When

stored properly, the stock solution should be stable for several months.

Preparation Storage

Calculate Mass Weigh Compound Add DMSO Vortex to Dissolve Aliquot Label Store at -20°C / -80°C EndStart
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Workflow for preparing LY 344864 hydrochloride stock solution.

Important Considerations
Hygroscopicity: LY 344864 hydrochloride powder may be hygroscopic. Store the powder in

a desiccator and handle it quickly in a low-humidity environment to prevent absorption of

moisture.

Solvent Purity: Use high-purity, anhydrous DMSO to ensure the stability of the compound

and prevent degradation.

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of the stock solution, as this can lead

to degradation of the compound. Aliquoting is highly recommended.

Working Dilutions: For cell-based assays, it is crucial to dilute the DMSO stock solution in the

appropriate cell culture medium to a final DMSO concentration that is non-toxic to the cells

(typically less than 0.5%). Always prepare fresh working dilutions from the frozen stock on

the day of the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Characterization of LY344864 as a pharmacological tool to study 5-HT1F receptors:
binding affinities, brain penetration and activity in the neurogenic dural inflammation model of
migraine - PubMed [pubmed.ncbi.nlm.nih.gov]

3. LY-344864 - Wikipedia [en.wikipedia.org]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparing LY 344864
Hydrochloride Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565975#preparing-ly-344864-hydrochloride-stock-
solution-in-dmso]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b565975?utm_src=pdf-body
https://www.benchchem.com/product/b565975?utm_src=pdf-body
https://www.benchchem.com/product/b565975?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/LY_344864_hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/9395253/
https://pubmed.ncbi.nlm.nih.gov/9395253/
https://pubmed.ncbi.nlm.nih.gov/9395253/
https://en.wikipedia.org/wiki/LY-344864
https://www.medchemexpress.com/ly-344864.html
https://www.benchchem.com/product/b565975#preparing-ly-344864-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b565975#preparing-ly-344864-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b565975#preparing-ly-344864-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b565975#preparing-ly-344864-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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